Cas no 124556-73-6 (1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(3-chlorophenyl)-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(3-chlorophenyl)-
• CAS No: 124556-73-6
• MF: C₁₅H₉ClN₄O
• MW: 296.711161375046
• CID: 212624
• PubChem ID: 3079195
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(3-chlorophenyl)-
• 2-(3-chlorophenyl)-[1,2,4]triazolo[3,4-a]phthalazin-3-one
• 124556-73-6
• 2-(3-Chlorophenyl)-1,2,4-triazolo(3,4-a)phthalazin-3(2H)-one
• 1,2,4-Triazolo(3,4-a)phthalazin-3(2H)-one, 2-(3-chlorophenyl)-
• DTXSID30154429

• Inchi： 1S/C15H9ClN4O/c16-11-5-3-6-12(8-11)19-15(21)20-14(18-19)13-7-2-1-4-10(13)9-17-20/h1-9H
• InChI Key： IXIRYDDNFXXPGK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N2C(C3C=CC=CC=3C=N2)=N1)=O

Computed Properties

• Exact Mass: 296.04667
• Monoisotopic Mass: 296.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 468.1°Cat760mmHg
• Flash Point: 236.9°C
• Refractive Index: 1.755
• PSA: 48.27